Cas no 952992-75-5 (3,4,5-trimethoxy-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide)

• Product Name: 3,4,5-trimethoxy-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide
• CAS No: 952992-75-5
• MF: C₂₂H₂₈N₂O₄
• MW: 384.468726158142
• CID: 5956222
• PubChem ID: 16889462
• Update Time: 2025-07-22

3,4,5-trimethoxy-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide
• 3,4,5-trimethoxy-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]benzamide
• F5019-0306
• 952992-75-5
• 3,4,5-trimethoxy-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}benzamide
• 3,4,5-trimethoxy-N-(4-(pyrrolidin-1-yl)phenethyl)benzamide
• AKOS024490571

• Inchi： 1S/C22H28N2O4/c1-26-19-14-17(15-20(27-2)21(19)28-3)22(25)23-11-10-16-6-8-18(9-7-16)24-12-4-5-13-24/h6-9,14-15H,4-5,10-13H2,1-3H3,(H,23,25)
• InChI Key： WCLMZOBUUVOIIX-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(N2CCCC2)C=C1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 384.20490738g/mol
• Monoisotopic Mass: 384.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60Ų

Additional information on 3,4,5-trimethoxy-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide

Introduction to 3,4,5-trimethoxy-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide (CAS No. 952992-75-5)

3,4,5-trimethoxy-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide (CAS No. 952992-75-5) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amides, characterized by a carbonyl group (C=O) bonded to a nitrogen atom, which is further substituted with various functional groups. The presence of multiple substituents, including trimethoxy groups on the benzene ring and a pyrrolidin-1-yl moiety attached to an ethyl chain, contributes to its distinct chemical properties and makes it a subject of interest for medicinal chemists.

The trimethoxy substitution pattern on the benzene ring introduces electron-donating effects, which can influence the compound's reactivity and interaction with biological targets. This feature is particularly relevant in the design of molecules that require specific electronic properties for optimal binding affinity. Additionally, the pyrrolidin-1-yl group is a common pharmacophore in drug discovery, known for its ability to enhance solubility and improve metabolic stability. The combination of these structural elements in 3,4,5-trimethoxy-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been growing interest in amide-based compounds due to their versatility and efficacy in modulating biological pathways. Amides are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties. The structural complexity of 3,4,5-trimethoxy-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide positions it as a promising candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its potential interaction with target proteins. The pyrrolidin-1-yl group can serve as a hinge-binding motif, facilitating interactions with key residues in protein active sites. This feature is particularly relevant for designing molecules that require precise spatial orientation to achieve high affinity binding. Furthermore, the trimethoxy groups can engage in hydrophobic interactions or form hydrogen bonds with complementary regions of the target protein, further enhancing binding specificity.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing amide-based drugs. The presence of multiple substituents in 3,4,5-trimethoxy-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide allows for fine-tuning of its biological activity through strategic modifications. For instance, variations in the substitution pattern on the benzene ring or alterations to the ethyl chain can significantly impact the compound's potency and selectivity. These findings underscore the need for comprehensive SAR studies to fully exploit the therapeutic potential of this compound.

The synthesis of 3,4,5-trimethoxy-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are required to construct the molecule with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly employed in such cases. The successful synthesis not only demonstrates the synthetic prowess but also opens up avenues for further functionalization and derivatization.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding mode of 3,4,5-trimethoxy-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide with potential target proteins. These studies can help identify key interactions and optimize the compound's design for improved efficacy. Additionally, virtual screening techniques can be used to identify novel analogs with enhanced biological activity.

The pharmacokinetic properties of this compound are also an important consideration in drug development. Factors such as solubility, bioavailability, and metabolic stability must be carefully evaluated to ensure that it behaves favorably in vivo. Preclinical studies are essential to assess these parameters and provide a foundation for future clinical trials.

In conclusion,3,4,5-trimethoxy-N-{2-4-(pyrrolidin-1-yl)phenylethyl}benzamide (CAS No. 952992-75-5) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration in drug discovery programs aimed at developing novel therapeutic agents.